Cas no 1642-44-0 (Phosphorotrithioicacid, S,S,S-tripropyl ester)

1642-44-0 structure
Product name:Phosphorotrithioicacid, S,S,S-tripropyl ester
Phosphorotrithioicacid, S,S,S-tripropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorotrithioicacid, S,S,S-tripropyl ester
- 1-bis(propylsulfanyl)phosphorylsulfanylpropane
- Tripropyl phosphorotrithioate
- BRN 1841563
- DTXSID60167724
- AI3-25989
- 1642-44-0
- Phosphorotrithioic acid, S,S,S-tripropyl ester
-
- Inchi: InChI=1S/C9H21OPS3/c1-4-7-12-11(10,13-8-5-2)14-9-6-3/h4-9H2,1-3H3
- InChI Key: CMNDDXXGJNQDJN-UHFFFAOYSA-N
- SMILES: CCCSP(SCCC)(=O)SCCC
Computed Properties
- Exact Mass: 272.04943
- Monoisotopic Mass: 272.04921581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 93Ų
Experimental Properties
- PSA: 17.07
Phosphorotrithioicacid, S,S,S-tripropyl ester Related Literature
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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